Cas no 2171438-87-0 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• CAS No: 2171438-87-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6248440
• PubChem ID: 165502284
• Update Time: 2025-07-23

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• 2171438-87-0
• EN300-1483729
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]butanoic acid

• Inchi： 1S/C28H28N2O5/c1-3-24(25(31)32)29-26(33)28(2,18-11-5-4-6-12-18)30-27(34)35-17-23-21-15-9-7-13-19(21)20-14-8-10-16-22(20)23/h4-16,23-24H,3,17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t24-,28?/m1/s1
• InChI Key： KPKLBWSNDMTFBW-RIBGEGAISA-N
• SMILES： O(C(NC(C)(C(N[C@@H](C(=O)O)CC)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid

Professional Introduction to Compound with CAS No. 2171438-87-0 and Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid

Compound with the CAS number 2171438-87-0 and the product name (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a phenyl moiety in its backbone suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

The molecular framework of this compound is intricately designed to interact with biological targets at a high specificity. The (2R) configuration of the chiral center enhances its pharmacological profile by optimizing binding affinity and reducing off-target effects. This stereochemical arrangement is crucial in medicinal chemistry, where the three-dimensional orientation of atoms can significantly influence a molecule's efficacy and safety.

Recent studies have highlighted the importance of Fmoc derivatives in the synthesis of peptidomimetics and protease inhibitors. The fluorenylmethoxycarbonyl group serves as an effective protecting group for amino acids during solid-phase peptide synthesis, ensuring high yields and purity. In the context of this compound, the Fmoc moiety may play a role in modulating reactivity or stability, which are critical factors in drug design.

The phenylpropanamidobutanoic acid core of this compound suggests potential bioactivity similar to that of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically relevant molecules. The amide bond, a common feature in bioactive compounds, contributes to hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, the butanoic acid side chain may enhance solubility and metabolic stability, making it an attractive scaffold for drug development.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, its structure may mimic natural ligands or interfere with pathogenic pathways, offering a novel approach to treating diseases.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high enantiomeric purity. Chiral resolution techniques, such as diastereomeric crystallization or enzymatic resolution, are often employed to isolate the desired stereoisomer. The use of advanced synthetic methodologies underscores the compound's complexity and the sophistication required in its preparation.

In the realm of drug discovery, libraries of structurally diverse compounds are screened for biological activity using high-throughput screening (HTS) technologies. This compound's unique structure positions it as a valuable candidate for HTS campaigns targeting various therapeutic areas. Its ability to modulate biological pathways may lead to the development of new treatments for conditions such as inflammation, pain, or neurodegenerative disorders.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they enter clinical trials. In vitro assays have demonstrated promising results regarding this compound's interaction with target proteins and its potential therapeutic effects. These findings provide a strong foundation for further investigation into its clinical applicability.

The role of fluorene derivatives in medicinal chemistry extends beyond their use as protecting groups. Fluorene-based compounds have been reported to exhibit anticancer, antimicrobial, and anti-inflammatory properties due to their ability to interact with biological targets at the molecular level. The incorporation of a fluorenylmethoxycarbonyl group into this molecule may enhance its bioavailability or metabolic stability, contributing to improved pharmacokinetic profiles.

The phenylpropanamidobutanoic acid scaffold offers flexibility in drug design by allowing modifications at multiple positions. Researchers can explore variations in the phenyl ring or the butanoic acid side chain to optimize potency and selectivity. Such structural modifications are often necessary to overcome resistance mechanisms or reduce side effects associated with existing treatments.

Computational modeling has become indispensable in modern drug discovery, providing insights into molecular interactions that would be difficult or impossible to obtain experimentally. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how this compound might behave within a biological system. These predictions guide experimental design and help prioritize compounds for further study.

The synthesis and characterization of this compound highlight the intersection of organic chemistry, medicinal chemistry, and computational biology. Each step in its development requires collaboration across disciplines to achieve optimal results. This interdisciplinary approach is essential for advancing pharmaceutical research and bringing new therapies to patients in need.

As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies. This compound exemplifies how innovative chemical structures can address unmet medical needs by interacting selectively with disease-causing pathways. Its development represents a testament to the power of synthetic chemistry in creating molecules with therapeutic potential.